Calcium p-toluenesulphonate

• CAS No.: 36747-44-1
• Molecular Formula: C14H14CaO6S2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: calcium;4-methylbenzenesulfonate
• InChI: InChI=1S/2C7H8O3S.Ca/c2*1-6-2-4-7(5-3-6)11(8,9)10;/h2*2-5H,1H3,(H,8,9,10);/q;;+2/p-2
• InChI Key: GVARKRUZKAZPOZ-UHFFFAOYSA-L
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-].[Ca+2]
• Related CAS: 104-15-4 (Parent)

Description

Calcium p-toluenesulphonate is a useful research compound. Its molecular formula is C14H14CaO6S2 and its molecular weight is 382.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To 1000 g of 5% paratoluene sulfonic acid aqueous solution stirred at room temperature, 30 g of calcium hydroxide was added. The stirring was continued while measuring the pH value. At the time when the pH value reached 6, approximately, filtration was done by using a 0.4 μm glass filter to remove the insoluble components, so as to obtain a calcium paratoluenesulfonate aqueous solution.

Synthesis routes and methods II

Procedure details

240 ml of 0.01M p-toluenesulphonic acid was slowly added to 60 g of calcium carbonate (Polcarb 60S - English China Clay) and stirred for 1 hour so that only the surface of the calcium carbonate particles reacted with the p-toluenesulphonic acid and formed an insoluble coating of calcium p-toluenesulphonate. The solution was filtered at suction and 50 g of the solid was transferred to a 0.4M aniline solution (740 ml) and the solution was stirred for a further 1.5 hours after which p-toluenesulphonic acid (3M, 355 ml) was added slowly with continued vigorous stirring. Ammonium persulphate (1M, 300 ml) was then added over a 10 minute period. The reaction took approximately 15 minutes to go to completion when a dark green solution was produced The solution was filtered at suction, washed with 8 liters of deionised water and dried at 100° C. in vacuo (10-1 torr). The green powder (58.6 g) had a volume conductivity of 0.46±0.10 S cm-1.